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Compound of Interest

Compound Name: 6-Iodonicotinic acid

Cat. No.: B176809 Get Quote

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a detailed exploration of 6-Iodonicotinic acid, a halogenated

derivative of nicotinic acid (Vitamin B3). The document covers its initial discovery and

synthesis, physicochemical properties, and key experimental protocols. While the specific

biological activities of 6-Iodonicotinic acid remain largely unexplored in publicly available

literature, this guide also touches upon the broader context of nicotinic acid metabolism as a

potential framework for future research.

Discovery and Historical Context
The first documented synthesis of 6-Iodonicotinic acid appears in a 1950 publication in the

Journal of the American Chemical Society. While the full historical context of this discovery is

not detailed in readily available sources, its emergence is rooted in the broader exploration of

nicotinic acid derivatives. Nicotinic acid itself was first isolated in 1867 through the oxidation of

nicotine. Its biological significance as a vitamin (niacin) and its role in treating pellagra were

established in the early 20th century. This spurred extensive research into the synthesis and

properties of various nicotinic acid analogs, including halogenated derivatives like 6-
Iodonicotinic acid, with the aim of investigating their potential as therapeutic agents or as

intermediates in the synthesis of more complex molecules.
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Quantitative data for 6-Iodonicotinic acid is summarized in the table below. It is important to

note that while some experimental data is available, other properties are predicted and should

be confirmed through empirical testing.

Property Value Source

Molecular Formula C₆H₄INO₂ N/A

Molecular Weight 249.01 g/mol [1]

Melting Point 189-190 °C [1]

Boiling Point (Predicted) 355.2 ± 27.0 °C [1]

Density (Predicted) 2.123 ± 0.06 g/cm³ [1]

pKa Not available N/A

Solubility Not available N/A

Experimental Protocols
Synthesis of 6-Iodonicotinic Acid via Halogen Exchange
A common method for the synthesis of 6-Iodonicotinic acid involves a halogen exchange

reaction starting from the more readily available 6-Chloronicotinic acid.

Reaction:

6-Chloronicotinic Acid 6-Iodonicotinic Acid
NaI, HI (aq)
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Synthesis of 6-Iodonicotinic Acid.

Materials:

6-Chloronicotinic acid
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Sodium iodide (NaI)

Hydriodic acid (HI, 57 wt% in water)

Procedure:

To a reaction vessel cooled to -78 °C, add sodium iodide (1.0 eq).

Slowly add hydriodic acid (5.1 eq).

Allow the mixture to warm slightly with stirring for 5 minutes.

Add 6-chloronicotinic acid (1.0 eq).

The resulting mixture is allowed to warm to room temperature with continuous stirring.

Heat the reaction mixture to 120-125 °C. The progress of the reaction can be monitored by

techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid

Chromatography (HPLC).

Upon completion, the reaction mixture is cooled, and the product is isolated and purified,

typically through recrystallization.

Biological Activity and Signaling Pathways
Currently, there is a significant lack of specific information in the scientific literature regarding

the biological activity and associated signaling pathways of 6-Iodonicotinic acid. However, as

a derivative of nicotinic acid, its metabolic fate may follow or influence the known pathways of

nicotinic acid metabolism.

Nicotinic acid is primarily metabolized in the body through two main pathways:

The Amination Pathway: Conversion to nicotinamide, which is then incorporated into the

coenzymes NAD⁺ and NADP⁺.

The Conjugation Pathway: Conjugation with glycine to form nicotinuric acid, which is then

excreted.
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The degradation of nicotinic acid can also proceed via hydroxylation to 6-hydroxynicotinic acid,

a key intermediate in several microbial degradation pathways. It is plausible that the iodine

atom at the 6-position of 6-Iodonicotinic acid could influence its interaction with the enzymes

involved in these pathways, potentially acting as an inhibitor or a substrate for dehalogenation.

Given the absence of specific data for 6-Iodonicotinic acid, the following diagram illustrates a

generalized overview of nicotinic acid metabolism. The potential point of entry or influence of 6-
Iodonicotinic acid is speculative and requires experimental validation.

Generalized Nicotinic Acid Metabolism

Nicotinic Acid

Nicotinamide

Amination

Nicotinuric AcidConjugation
(Glycine)

6-Hydroxynicotinic Acid

Hydroxylation

NAD+ NADP+

Further Degradation
Products

6-Iodonicotinic Acid
Potential

Deiodination

Potential
Dehalogenation & 

Hydroxylation

Click to download full resolution via product page

Generalized Nicotinic Acid Metabolic Pathways.

Disclaimer: The potential metabolic pathways for 6-Iodonicotinic acid depicted with dashed

red arrows are hypothetical and are included for illustrative purposes to guide future research.

There is currently no direct experimental evidence to support these specific transformations.

Future Research Directions
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The lack of comprehensive data on 6-Iodonicotinic acid presents numerous opportunities for

further investigation. Key areas for future research include:

Determination of Physicochemical Properties: Experimental determination of pKa, solubility

in various solvents, and other physicochemical parameters is essential for its application in

drug development and chemical synthesis.

Comprehensive Spectral Analysis: Detailed characterization using modern spectroscopic

techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) is required to establish a

complete and verified spectral profile.

Investigation of Biological Activity: Screening of 6-Iodonicotinic acid for various biological

activities is a critical next step. This could include its effects on nicotinic acid receptors, its

potential as an enzyme inhibitor, or its antimicrobial properties.

Metabolic Studies: Elucidating the metabolic fate of 6-Iodonicotinic acid in biological

systems will provide valuable insights into its potential toxicity and pharmacological profile.

Conclusion
6-Iodonicotinic acid remains a relatively understudied derivative of the well-known nicotinic

acid. While its initial synthesis dates back to the mid-20th century, a thorough characterization

of its properties and biological functions is still lacking. This guide consolidates the available

information and highlights the significant knowledge gaps, providing a foundation for future

research endeavors in the fields of medicinal chemistry, pharmacology, and drug development.

The exploration of this and other halogenated nicotinic acid derivatives could lead to the

discovery of novel therapeutic agents or valuable research tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 6-Iodonicotinic Acid:
Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176809#discovery-and-history-of-6-iodonicotinic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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